Cas no 1324189-36-7 (2-{5-1-(ethanesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine)

• Product Name: 2-{5-1-(ethanesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine
• CAS No: 1324189-36-7
• MF: C₁₁H₁₃N₅O₃S
• MW: 295.317620038986
• CID: 6160428
• PubChem ID: 49745174
• Update Time: 2025-10-30

2-{5-1-(ethanesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-{5-1-(ethanesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine
• 5-(1-(ethylsulfonyl)azetidin-3-yl)-3-(pyrimidin-2-yl)-1,2,4-oxadiazole
• F6064-0514
• 2-{5-[1-(ethanesulfonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl}pyrimidine
• 5-(1-ethylsulfonylazetidin-3-yl)-3-pyrimidin-2-yl-1,2,4-oxadiazole
• AKOS024796389
• 1324189-36-7

• Inchi： 1S/C11H13N5O3S/c1-2-20(17,18)16-6-8(7-16)11-14-10(15-19-11)9-12-4-3-5-13-9/h3-5,8H,2,6-7H2,1H3
• InChI Key： SCIIESQJVUUUFY-UHFFFAOYSA-N
• SMILES： S(CC)(N1CC(C2=NC(C3N=CC=CN=3)=NO2)C1)(=O)=O

Computed Properties

• Exact Mass: 295.07391047g/mol
• Monoisotopic Mass: 295.07391047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 111Ų

Additional information on 2-{5-1-(ethanesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine

Introduction to 2-{5-1-(ethanesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine and Its Significance in Modern Medicinal Chemistry

The compound with the CAS no. 1324189-36-7, specifically named as 2-{5-1-(ethanesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine, represents a fascinating intersection of heterocyclic chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential applications in the development of novel therapeutic agents. The structural composition of this compound includes multiple pharmacophoric elements, such as the ethanesulfonyl group, azetidine ring, and oxadiazole moiety, which collectively contribute to its unique chemical and biological properties.

In the realm of medicinal chemistry, the design and synthesis of heterocyclic compounds have long been a cornerstone for drug discovery. The 2-{5-1-(ethanesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine structure exemplifies the strategic integration of different heterocyclic systems to enhance pharmacological activity. The presence of the ethanesulfonyl group not only imparts electronic properties that can modulate receptor interactions but also serves as a linker to stabilize complex molecular architectures. This feature is particularly crucial in drug design, where molecular stability often correlates with improved bioavailability and efficacy.

The azetidine ring in this compound is a small nitrogen-containing heterocycle that has been extensively studied for its role in various biological processes. Its three-membered structure allows for conformational flexibility, which can be exploited to optimize binding interactions with biological targets. In contrast, the 1,2,4-oxadiazole moiety is known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The combination of these two heterocycles within the same molecular framework suggests that 2-{5-1-(ethanesulfonyl)azetidin-3-yl-1,2,4-oxadiazol-3-yl}pyrimidine may exhibit synergistic effects that enhance its therapeutic potential.

Recent advancements in computational chemistry have enabled the systematic investigation of such complex molecules. Molecular modeling studies have been instrumental in predicting the binding modes of this compound with various biological targets. For instance, computational docking experiments have revealed that the ethanesulfonyl group and the azetidine ring interact favorably with specific amino acid residues in protein targets, suggesting a high affinity for certain enzymes and receptors. These insights have guided experimental efforts to optimize the compound's pharmacological profile.

The pyrimidine core of this molecule is another key pharmacophoric element that has been extensively explored in drug development. Pyrimidines are fundamental components of nucleic acids and are widely used in the synthesis of antiviral and anticancer agents. The incorporation of a pyrimidine ring into this compound not only enhances its structural complexity but also potentially extends its biological activity spectrum. Preliminary experimental data suggest that derivatives of this compound exhibit promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival.

One of the most exciting aspects of this compound is its potential application in addressing emerging therapeutic challenges. With the rise of multidrug-resistant pathogens and the increasing prevalence of chronic diseases, there is a growing need for novel therapeutic strategies. The unique structural features of 2-{5-1-(ethanesulfonyl)azetidin-3-yl}pyrimidine {CAS no. 1324189}-36{7} make it an attractive candidate for further exploration in this context. Specifically, its ability to interact with multiple biological targets suggests that it may be developed into a broad-spectrum therapeutic agent capable of addressing diverse pathological conditions.

In addition to its potential therapeutic applications, this compound also represents an important milestone in the field of heterocyclic chemistry. The synthesis of such complex molecules requires meticulous planning and expertise in multi-step organic reactions. The successful preparation of 2-{5{1{(ethanesulfonyl)azetidin}-3{yl}-1{2{4}-oxadiazol}-3{yl})pyrimidine {CAS no.{1324189}-36{7}} highlights the advancements in synthetic methodologies that have enabled chemists to construct increasingly sophisticated molecular architectures. These advancements are not only crucial for drug discovery but also contribute to our fundamental understanding of molecular interactions at a chemical level.

The integration of modern analytical techniques has further enhanced our ability to study this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its structure and conformational behavior. These data have been instrumental in validating computational models and guiding further structural optimization efforts. Additionally, high-throughput screening (HTS) methods have been employed to rapidly assess the biological activity of derivatives derived from this core structure.

The potential applications of CAS no.{1324189}-36{7} {2}-{5{-}{1{-}(ethanesulfonyl){azetidin}-{3}{yl}-{1}{,{2}{4}{}}oxadiazol}-{3}{yl}}pyrimidine extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. For instance，the unique electronic properties imparted by its heterocyclic system make it a promising candidate for developing novel materials with applications in electronics and optoelectronics。 While these applications are still largely speculative，they underscore the versatility of this class off compounds。

In conclusion，the compound identified by CAS no.{1324189}-36{7} {and named as 2-{5{-}{1{(ethanesulfonyl){azetidin}-{3}{yl}-{1},{2},{4}{}}oxadiazol}-{3}{yl}}pyrimidine {is a structurally complex molecule with significant potential in modern medicinal chemistry。 Its unique combination off pharmacophoric elements， coupled with promising preliminary biological activity， makes it an exciting subject for further research。 As our understanding off molecular interactions continues to evolve， compounds like these will undoubtedly play an increasingly important role in addressing some off society's most pressing health challenges。